N-cyclopentyl-4-pentyl-1-piperazinecarboxamide

• IUPAC Name: N-cyclopentyl-4-pentylpiperazine-1-carboxamide
• InChI: InChI=1S/C15H29N3O/c1-2-3-6-9-17-10-12-18(13-11-17)15(19)16-14-7-4-5-8-14/h14H,2-13H2,1H3,(H,16,19)
• InChI Key: GRDGHGZILZNULA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1CCN(CC1)C(=O)NC2CCCC2
• Molecular Formula: C15H29N3O
• Molecular Weight: 267.41 g/mol

Description

N-cyclopentyl-4-pentyl-1-piperazinecarboxamide, also known as CPP or CPP-115, is a compound that has gained attention in the field of neuroscience due to its potential therapeutic applications. CPP-115 is a derivative of vigabatrin, an anti-epileptic drug that works by inhibiting the enzyme GABA transaminase. CPP-115, however, has a different mechanism of action and has been shown to have potential in the treatment of various neurological disorders.

Mechanism of Action

N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 works by inhibiting the enzyme GABA aminotransferase, which is responsible for the breakdown of GABA in the brain. By inhibiting this enzyme, N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 increases GABA levels in the brain, which can help to reduce seizure activity and has been shown to have potential in the treatment of addiction.
Biochemical and Physiological Effects:
N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 has been shown to increase GABA levels in the brain, which can have a number of physiological effects. GABA is an inhibitory neurotransmitter that helps to regulate neuronal activity in the brain. By increasing GABA levels, N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 can help to reduce neuronal activity, which can have a calming effect and reduce seizure activity.

Advantages and Limitations for Lab Experiments

One advantage of N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 is that it has been shown to be effective in reducing seizure activity in animal models of epilepsy. This makes it a promising candidate for further research into the treatment of epilepsy. However, one limitation of N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 is that it has not yet been tested in clinical trials in humans, so its safety and efficacy in humans is not yet known.

Future Directions

There are a number of potential future directions for research on N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115. One area of research could be in the treatment of other neurological disorders, such as anxiety disorders or post-traumatic stress disorder. Another area of research could be in the development of new compounds that are more effective or have fewer side effects than N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115. Overall, N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 shows promise as a potential treatment for a variety of neurological disorders, and further research is needed to fully understand its potential therapeutic applications.

Scientific Research Applications

N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 has been the subject of numerous scientific studies, with a focus on its potential therapeutic applications. One area of research has been in the treatment of addiction, particularly cocaine addiction. N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 has been shown to reduce cocaine-seeking behavior in preclinical studies, suggesting that it may have potential as a treatment for cocaine addiction.
Another area of research has been in the treatment of epilepsy. N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 has been shown to increase GABA levels in the brain, which can help to reduce seizure activity. In preclinical studies, N-cyclopentyl-4-pentyl-1-piperazinecarboxamide-115 has been shown to be effective in reducing seizure activity in animal models of epilepsy.